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Compound of Interest

Compound Name: 2,4,6-Trimethylphenol-D11

Cat. No.: B1472758

Essential Safety and Handling Guide for 2,4,6-
Trimethylphenol-D11

This guide provides critical safety, handling, and disposal information for 2,4,6-
Trimethylphenol-D11 (CAS No. 362049-45-4).[1][2] The safety protocols for this deuterated
compound are analogous to its non-deuterated counterpart, 2,4,6-Trimethylphenol (CAS No.
527-60-6).[3][4] This substance is corrosive and toxic, demanding strict adherence to safety
procedures to minimize risks to personnel and the environment.

Chemical and Hazard Data Summary

Properly understanding the chemical properties and associated hazards is the first step in safe
handling.

Table 1: Physical and Chemical Properties
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Property

Molecular Formula

Value

CoD11HO

Molecular Weight 147.26 g/mol [2][5]

Appearance Pale red-brown crystalline powder (estimated)[6]
Melting Point 70-74 °C

Boiling Point 220 °C

| Storage Temperature | -20°C for long-term storage[2] |

Table 2: GHS Hazard Classification

Hazard Class

Acute Toxicity, Oral
(Category 4)

Hazard Statement Signal Word Pictogram

H302: Harmful if

swallowed[7] Danger[3][4]

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in

contact with skin[7]

Skin Corrosion
(Category 1B)

H314: Causes severe
skin burns and eye
damage[3][4][7]

Serious Eye Damage

(Category 1)

H318: Causes serious

eye damage|8]

STOT, Single
Exposure (Category
3)

H335: May cause
respiratory irritation[7]

[8]

STOT, Repeated
Exposure (Category
2)

H373: May cause
damage to organs
through prolonged or

repeated exposure[7]

[8]
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| Aquatic Hazard, Chronic (Category 2) | H411: Toxic to aquatic life with long lasting effects[3][7]
111

Operational and Disposal Plans

A systematic approach to handling, from preparation to disposal, is essential. The following
protocols provide step-by-step guidance for laboratory professionals.

Experimental Protocol: Safe Handling and Use

1. Risk Assessment and Preparation:
» Review the Safety Data Sheet (SDS) thoroughly before starting any work.[4]

e Ensure an ANSI-approved eyewash station and safety shower are immediately accessible
(within 10 seconds travel time).[9]

» Locate the appropriate spill kit and fire extinguisher (ABC dry powder or carbon dioxide are
suitable).[9]

o Prepare all necessary equipment and reagents within a designated and properly functioning
chemical fume hood.[9][10]

2. Personal Protective Equipment (PPE):
e Eye and Face Protection: Wear chemical safety goggles and a face shield.[3]

o Skin Protection: Wear a fully buttoned lab coat and chemically resistant gloves (e.g., butyl
rubber or neoprene).[9][11] Ensure long pants and closed-toe shoes are worn.[9]

e Respiratory Protection: For procedures that may generate dust or aerosols, use a NIOSH-
approved N95 (or better) full-face particle respirator.[3][4]

3. Handling Procedure:

 All handling of 2,4,6-Trimethylphenol-D11, including weighing and solution preparation,
must be performed inside a chemical fume hood to prevent inhalation.[4][9]
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» Avoid the formation of dust during handling.[3][4][11]
» Keep the container tightly closed when not in use.[8][11]

e Wash hands thoroughly after handling the material.[3][7][8]

Workflow for Safe Handling and Disposal
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Workflow: 2,4,6-Trimethylphenol-D11 Handling & Disposal

1. Preparation

Review SDS & SOP

'

Verify Fume Hood & Safety Shower/Eyewash

'

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

2. Handling (in Chemicval Fume Hood)

Weigh Solid / Prepare Solution

Perform Experiment

3. Cleanup & Disposal
. Spill Response
Close Container After Use (Use Spill Kit)

Segregate Waste: Collect Contaminated PPE &
Solid vs. Liquid Disposables in Labeled Bag

Label Hazardous Waste Containers

Store Waste in Designated Area

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 2,4,6-Trimethylphenol-D11.
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Emergency and Disposal Protocols

1. Accidental Release Measures (Spills):

» Small Spills: Wearing appropriate PPE, absorb the spill with an inert material like sand or
vermiculite.[12] Collect the absorbed material and any contaminated soil into a sealable,
labeled container for hazardous waste disposal.[11][12]

o Large Spills: Evacuate personnel from the immediate area.[3] Secure and ventilate the area.
Contact your institution's Environmental Health and Safety (EHS) department for emergency
spill response.[13]

» Avoid allowing the substance to enter drains or waterways.[3][11]
2. First Aid Measures:

e If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[3][8]

e In Case of Skin Contact: Immediately remove all contaminated clothing.[3][4] Rinse the
affected skin with large amounts of water for at least 15 minutes. Seek immediate medical
attention as phenol can cause severe burns.[3][4]

e In Case of Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15
minutes, removing contact lenses if present and easy to do.[3][4] Seek immediate medical
attention.[3][4]

« |If Swallowed: Do NOT induce vomiting.[3][4] Rinse mouth with water. Never give anything by
mouth to an unconscious person.[3] Call a poison control center or doctor immediately.[3][4]
[13]

3. Storage Plan:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, bases, and acid chlorides.[4][11]

o Keep containers tightly closed and store them locked up in a designated corrosives area.[4]

[8]
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e Protect from light and moisture.[9]
4. Disposal Plan:

o Chemical Waste: All surplus 2,4,6-Trimethylphenol-D11 and solutions containing it must be
disposed of as hazardous waste.[13] Offer surplus and non-recyclable solutions to a licensed
disposal company.[3] Incineration in a chemical incinerator with an afterburner and scrubber
is a recommended disposal method.[3][12]

o Contaminated Materials: Pipette tips, gloves, absorbent pads, and any other materials
contaminated with this chemical must be collected in a separate, sealable, and clearly
labeled hazardous waste container.[9][10]

o Labeling: All waste containers must be affixed with a hazardous waste label identifying the
contents.[10]

e Do not discard any amount of this chemical down the sink drain.[3][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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